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Compound of Interest

Compound Name: N1-Allylpseudouridine

Cat. No.: B12390906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical synthesis of

N1-Allylpseudouridine triphosphate, a modified nucleotide with significant potential in the

development of mRNA-based therapeutics and biochemical assays. This document details the

synthetic pathway, experimental protocols, and requisite reagents, offering a complete resource

for researchers in drug development and molecular biology.

Introduction
Modified nucleosides are critical components in the development of next-generation mRNA

therapeutics. Incorporation of these analogs, such as the widely recognized N1-

methylpseudouridine, into mRNA sequences can enhance stability, reduce immunogenicity,

and improve translational efficiency.[1][2][3] N1-Allylpseudouridine, an analog of

pseudouridine, offers a unique functional group for further chemical modification, opening

avenues for novel bioconjugation strategies and the development of advanced drug delivery

systems.

This guide outlines a robust two-step chemo-enzymatic strategy for the synthesis of N1-
Allylpseudouridine triphosphate. The synthesis begins with the selective N1-allylation of

pseudouridine, followed by a triphosphorylation step to yield the final product. The

methodologies presented are based on established and reliable chemical transformations for

nucleoside modification and phosphorylation.[4][5][6][7]
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Overall Synthesis Pathway
The synthesis of N1-Allylpseudouridine triphosphate is accomplished in two primary stages:

N1-Allylation of Pseudouridine: This step involves the selective alkylation of the N1 position

of the pseudouridine base with an allyl group.

Triphosphorylation of N1-Allylpseudouridine: The modified nucleoside is then converted to

its 5'-triphosphate derivative using established phosphorylation methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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